Cas no 127792-80-7 (5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole)

• Product Name: 5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole
• CAS No: 127792-80-7
• MF: C₁₃H₁₃BrN₂
• MW: 277.159722089767
• MDL: MFCD07366543
• CID: 201617
• PubChem ID: 2763724
• Update Time: 2025-06-24

5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
• 1H-Indole,5-bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-
• 5-BROMO-3-(1,2,3,6-TETRAHYDRO-4-PYRIDINYL)-1H-INDOLE
• 1H-Indole,5-bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)
• bromotetrahydropyridinylindole
• 5-bromo 3-[1,2,3,6-tetrahydro-4-pyridinyl]-1H-indole
• 2Z-0814
• AKOS005069897
• J-517002
• 5-bromo-3-[1,2,3,6-tetrahydro-4-pyridinyl]-1H-indole
• CFA79280
• CHEMBL27592
• MFCD07366543
• BDBM50015709
• 127792-80-7
• 1H-Indole, 5-bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-
• FT-0680261
• 5-Bromo-3-(1,2,3,6-tetrahydro-pyridin-4-yl)-1H-indole
• CS-0443878
• DTXSID10377119
• SCHEMBL7460028
• DB-398152
• STK659827
• BBL030757
• 5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole

• MDL： MFCD07366543
• Inchi： 1S/C13H13BrN2/c14-10-1-2-13-11(7-10)12(8-16-13)9-3-5-15-6-4-9/h1-3,7-8,15-16H,4-6H2
• InChI Key： FCKKUEPMSPRIAO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)C1=CCNCC1

Computed Properties

• Exact Mass: 276.02600
• Monoisotopic Mass: 277.034036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.4
• XLogP3: 2.5

Experimental Properties

• Density: 1.485
• Melting Point: 190-192°
• Boiling Point: 449.5°Cat760mmHg
• Flash Point: 225.6°C
• PSA: 27.82000
• LogP: 3.63590

5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole

Introduction to 5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole (CAS No. 127792-80-7)

5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole (CAS No. 127792-80-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of indoles, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole is characterized by a bromine atom at the 5-position of the indole ring and a tetrahydro-pyridine moiety attached at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The bromine substituent can influence the compound's reactivity and binding affinity to various biological targets, while the tetrahydro-pyridine ring can modulate its pharmacokinetic properties.

Recent studies have explored the potential therapeutic applications of 5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole. One notable area of research is its anti-inflammatory activity. In a study published in the Journal of Medicinal Chemistry in 2021, researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole has also shown potential as an anti-cancer agent. A study published in Cancer Research in 2020 demonstrated that this compound selectively induced apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective effects of 5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole have also been investigated. A study published in Neuropharmacology in 2022 reported that this compound protected neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole have been studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. In a preclinical study using animal models, it was found that 5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole had a long half-life and low clearance rate, which are desirable characteristics for a drug candidate.

To further enhance its therapeutic efficacy and safety profile, researchers are exploring various drug delivery systems for 5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole. Nanoparticle-based formulations have shown promise in improving the solubility and stability of the compound while reducing its toxicity. A study published in Nanomedicine: Nanotechnology, Biology and Medicine in 2021 demonstrated that encapsulating 5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole in polymeric nanoparticles significantly enhanced its bioavailability and therapeutic index.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole in human subjects. Preliminary results from phase I trials have shown that this compound is well tolerated at various dose levels with no significant adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 5-Bromo-3-(1 , 2 , 3 , 6 -tetrahydro -4 -pyridinyl ) - 1 H -indol e strong > (CAS No . 1 2779 2 -80 -7 ) is a promising compound with diverse biological activities . Its unique chemical structure , combined with its favorable pharmacokinetic properties , makes it an attractive candidate for further pharmaceutical development . Ongoing research continues to uncover new applications and optimize its therapeutic potential , positioning it as a valuable asset in the fight against various diseases . p >